N-(1-isobutyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-4-methoxybenzamide

• IUPAC Name: 4-methoxy-N-[8-methyl-1-(2-methylpropyl)pyrazolo[3,4-b]quinolin-3-yl]benzamide
• InChI: InChI=1S/C23H24N4O2/c1-14(2)13-27-22-19(12-17-7-5-6-15(3)20(17)24-22)21(26-27)25-23(28)16-8-10-18(29-4)11-9-16/h5-12,14H,13H2,1-4H3,(H,25,26,28)
• InChI Key: QQHQVIDNCVWJJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C=C3C(=NN(C3=N2)CC(C)C)NC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C23H24N4O2
• Molecular Weight: 388.5 g/mol

Description

N-(1-isobutyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-4-methoxybenzamide, commonly known as IQ-1S, is a chemical compound that has been extensively studied in scientific research. This compound has been found to have a wide range of potential applications in the field of medicine and biochemistry. In

Mechanism of Action

Target of Action

Similar compounds in the 1h-pyrazolo[3,4-b]quinoline class have been studied for their potential interactions with various biological targets .

Mode of Action

It is known that the 1h-pyrazolo[3,4-b]quinoline scaffold is a key structural motif in many bioactive compounds . The interaction of these compounds with their targets often involves the formation of hydrogen bonds and hydrophobic interactions .

Biochemical Pathways

Compounds with similar structures have been shown to interact with various biochemical pathways .

Result of Action

Similar compounds have been studied for their potential therapeutic effects in various disease models .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can significantly affect the action of a compound .

Advantages and Limitations for Lab Experiments

One of the advantages of IQ-1S is that it has been well studied and its synthesis method is well established. This allows for the production of large quantities of this compound for use in scientific research. However, one limitation of IQ-1S is that its mechanism of action is not fully understood, which may make it difficult to design experiments to fully explore its potential applications.

Future Directions

There are many potential future directions for research on IQ-1S. One area of interest is the potential use of this compound as a treatment for neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of IQ-1S and to explore its potential applications in the regulation of the immune system. Overall, IQ-1S is a promising compound with a wide range of potential applications in the field of medicine and biochemistry.

Synthesis Methods

The synthesis of IQ-1S involves the reaction of 4-methoxybenzoyl chloride with 1-isobutyl-8-methyl-1H-pyrazolo[3,4-b]quinoline-3-amine in the presence of a base. This reaction results in the formation of IQ-1S as a white solid. The synthesis of IQ-1S has been well established in the literature and has been used to produce large quantities of this compound for scientific research.

Scientific Research Applications

IQ-1S has been extensively studied for its potential applications in the field of medicine and biochemistry. This compound has been found to have a wide range of potential uses, including as an anti-inflammatory agent, as a potential treatment for neurodegenerative diseases, and as a modulator of the immune system.